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Compound of Interest

Compound Name: Mordant Brown 1

Cat. No.: B606694

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mordant Brown 1, also known by its Colour Index name C.I. 20110, is a synthetic azo dye
belonging to the double azo class. Its primary application lies in the textile industry for dyeing
wool, silk, and leather, where it produces a characteristic brown hue.[1] The application of a
mordant, typically a metal salt, is essential to fix the dye to the fabric and enhance its fastness
properties. Beyond its traditional use in dyeing, Mordant Brown 1 has garnered significant
interest in biomedical research as a specific and effective inhibitor of the CD40-CD154
costimulatory protein-protein interaction, suggesting its potential therapeutic applications in
autoimmune diseases and transplantation.[1] This technical guide provides a comprehensive
overview of the physicochemical characteristics of Mordant Brown 1, detailed experimental
protocols for its synthesis and analysis, and an exploration of its biological activity.

Chemical Identity and Structure

Mordant Brown 1 is chemically identified as sodium 5-[[2,4-diamino-5-[(2-hydroxy-5-
nitrophenyl)diazenyl]phenyl]diazenyllnaphthalene-1-sulfonate.[1] Its chemical structure is
characterized by two azo (-N=N-) groups, which form the chromophore responsible for its color,
and several functional groups including hydroxyl, nitro, amino, and a sulfonic acid salt, which
influence its solubility and dyeing properties.

Table 1: Chemical Identifiers of Mordant Brown 1

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b606694?utm_src=pdf-interest
https://www.benchchem.com/product/b606694?utm_src=pdf-body
https://www.vulcanchem.com/product/vc523780
https://www.benchchem.com/product/b606694?utm_src=pdf-body
https://www.vulcanchem.com/product/vc523780
https://www.benchchem.com/product/b606694?utm_src=pdf-body
https://www.benchchem.com/product/b606694?utm_src=pdf-body
https://www.vulcanchem.com/product/vc523780
https://www.benchchem.com/product/b606694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value

CAS Number 3564-15-6

C.l. Name Mordant Brown 1

C.I. Number 20110

Molecular Formula C22H16N7NaOsS

Molecular Weight 529.46 g/mol
sodium 5-[[2,4-diamino-5-[(2-hydroxy-5-

IUPAC Name nitrophenyl)diazenyl]phenyl]diazenyllnaphthalen
e-1-sulfonate
INChl=1S/C22H17N706S.Na/c23-15-10-
16(24)19(27-28-20-9-12(29(31)32)7-8-

InChl 21(20)30)11-18(15)26-25-17-5-1-4-14-13(17)3-
2-6-22(14)36(33,34)35;/h1-11,30H,23-24H2,
(H,33,34,35);/q;+1/p-1
C1=CC2=C(C=CC=C2S(=0)(=0)

SMILES [O-])C(=C1)N=NC3=CC(=C(C=C3N)N)N=NC4=
C(C=CC(=C4)--INVALID-LINK--[O-])O.[Na+]
Acid Brown 17, Chrome Fast Brown EB, Acid

Synonyms

Leather Brown EBC

Physicochemical Properties

The physicochemical properties of Mordant Brown 1 are crucial for its application in both

industrial and research settings.

Table 2: Physicochemical Properties of Mordant Brown 1
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Property Value Reference

Appearance Dark red-brown solid powder

_ _ Decomposes without melting o
Melting Point - (for a similar azo dye)
at a specific temperature.

Solubility
Water Soluble (yellow-brown solution)
Soluble (orange-brown
Ethanol )
solution)
Acetone Slightly soluble
Cellosolve Slightly soluble
Reacts with concentrated
sulfuric acid to produce a
violet-black to blue-black color,
Reactivity with a brown precipitate upon

dilution. In concentrated nitric
acid, it forms a red-light brown

solution that turns yellow.

Experimental Protocols
Synthesis of Mordant Brown 1

The synthesis of Mordant Brown 1 is a multi-step process involving sequential diazotization
and coupling reactions.

Workflow for the Synthesis of Mordant Brown 1
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Step 1: Diazotization of 2-Amino-4-nitrophenol Step 2: Diazotization of 5-Aminonaphthalene-1-sulfonic acid

2-Amino-4-nitrophenol Sodium Nitrite (NaNO2) Hydrochloric Acid (HCI) ‘

Sodium Nitrite (NaNOz) ‘ ‘ Hydrochloric Acid (HCI) ‘ ‘S-Aminnnaphlhalene»l-sulfonic acid

l Step 3: Sequential Coupling i l
4>| Diazonium Salt of 2-Amino-4-nitropheno|‘ ‘ Benzene-1,3-diamine ‘ IF' ium Salt of 5-Ami 1-sulfoni acid}<7
T i ‘

Click to download full resolution via product page
Caption: Synthesis of Mordant Brown 1.
Detailed Methodology:
o Diazotization of 2-Amino-4-nitrophenol:
o Dissolve 2-Amino-4-nitrophenol in dilute hydrochloric acid.
o Cool the solution to 0-5 °C in an ice bath.

o Slowly add a solution of sodium nitrite while maintaining the low temperature to form the
diazonium salt.

o Diazotization of 5-Aminonaphthalene-1-sulfonic acid:

o Follow a similar procedure as in step 1, dissolving 5-Aminonaphthalene-1-sulfonic acid in
a dilute mineral acid and reacting it with sodium nitrite at low temperatures.

e Sequential Coupling:

o Dissolve Benzene-1,3-diamine (m-phenylenediamine) in an alkaline solution.
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o First, couple the diazonium salt of 2-Amino-4-nitrophenol to the benzene-1,3-diamine.

o Then, add the diazonium salt of 5-Aminonaphthalene-1-sulfonic acid to the reaction
mixture to complete the second coupling reaction, forming Mordant Brown 1.

o The product can be precipitated by adding salt and then filtered, washed, and dried.

Determination of Physicochemical Properties

Melting Point Determination:

Due to its nature as a complex organic salt, Mordant Brown 1 is expected to decompose at
elevated temperatures rather than exhibit a sharp melting point. This can be observed using a
standard melting point apparatus or by thermogravimetric analysis (TGA).

Solubility Determination:

A standard method for determining the solubility of a dye involves preparing a saturated
solution and measuring its concentration.

e Add an excess amount of Mordant Brown 1 to a known volume of the solvent (e.g., water,
ethanol) in a sealed container.

o Agitate the mixture at a constant temperature for an extended period (e.g., 24 hours) to
ensure equilibrium is reached.

« Filter the saturated solution to remove any undissolved solid.

o Measure the concentration of the dye in the filtrate using UV-Vis spectrophotometry by
comparing its absorbance to a calibration curve of known concentrations.

Spectroscopic Analysis:
o UV-Visible (UV-Vis) Spectroscopy:

o Prepare a dilute solution of Mordant Brown 1 in a suitable solvent (e.g., water or ethanol).
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o Record the absorbance spectrum over a wavelength range of 200-800 nm using a double-
beam UV-Vis spectrophotometer.

o The wavelength of maximum absorbance (Amax) corresponds to the electronic transitions
within the molecule's chromophore. For azo dyes, characteristic peaks are expected in the

visible region.

e Fourier-Transform Infrared (FTIR) Spectroscopy:

o Prepare a solid sample by mixing a small amount of finely ground Mordant Brown 1 with
dry potassium bromide (KBr).

o Press the mixture into a thin, transparent pellet.
o Record the FTIR spectrum in the range of 4000-400 cm~1.

o Characteristic peaks for functional groups such as -OH, -NOz, -NHz, -SOsH, and the azo
group (-N=N-) can be identified.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Dissolve a sufficient amount of Mordant Brown 1 in a deuterated solvent (e.g., D20 or
DMSO-ds).

o Record the 'H and 3C NMR spectra.

o The chemical shifts and coupling patterns of the protons and carbons will provide detailed
information about the molecular structure. Aromatic protons are expected to appear in the
downfield region of the *H NMR spectrum.

Biological Activity: Inhibition of CD40-CD154
Signaling

Mordant Brown 1 has been identified as a potent and specific inhibitor of the CD40-CD154
interaction, a key pathway in the regulation of the immune response. This interaction between

CD40 on antigen-presenting cells and CD154 (CD40L) on activated T cells is crucial for T-cell
help to B cells, leading to antibody production and the formation of memory B cells.
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CD40-CD154 Signaling Pathway and Inhibition by Mordant Brown 1
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Caption: Inhibition of CD40-CD154 Signaling.
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Experimental Workflow for Assessing CD40-CD154
Inhibition
Flow cytometry is a powerful technique to assess the inhibitory effect of Mordant Brown 1 on

CD40-CD154-mediated cellular responses.

Workflow for Flow Cytometry Analysis

1. Culture THP-1 cells

'

2. Treat cells with varying
concentrations of Mordant Brown 1

i

3. Stimulate cells with
recombinant human CD154

i

4. Stain cells with fluorescently
labeled antibodies (e.g., anti-CD54)

:

5. Analyze by Flow Cytometry

i

6. Quantify inhibition of
CD54 expression

Click to download full resolution via product page
Caption: Flow Cytometry Workflow.

Detailed Methodology:
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e Cell Culture: Human monocytic THP-1 cells, which express CD40, are cultured under
standard conditions.

o Treatment: Cells are pre-incubated with a range of concentrations of Mordant Brown 1.

e Stimulation: The cells are then stimulated with recombinant human CD154 to induce CD40
signaling.

« Staining: After an incubation period, the cells are stained with a fluorescently labeled
antibody against a downstream marker of CD40 activation, such as CD54 (ICAM-1).

o Flow Cytometry: The expression level of the marker on the cell surface is quantified using a
flow cytometer.

o Data Analysis: The reduction in the expression of the marker in the presence of Mordant
Brown 1, compared to the stimulated control without the inhibitor, indicates the compound's
inhibitory activity.

Conclusion

Mordant Brown 1 is a well-characterized azo dye with established physicochemical properties
relevant to its industrial applications. The recent discovery of its potent and specific inhibitory
activity against the CD40-CD154 interaction has opened new avenues for its use in biomedical
research and drug development. This guide provides a comprehensive resource for
researchers and scientists working with Mordant Brown 1, offering detailed information on its
properties and standardized protocols for its synthesis and analysis. Further research into the
precise molecular mechanism of its inhibitory action and its in vivo efficacy will be crucial for
translating its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Mordant Brown 1 (3564-15-6) for sale [vulcanchem.com]

 To cite this document: BenchChem. [Physicochemical Characteristics of Mordant Brown 1:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606694#physicochemical-characteristics-of-mordant-
brown-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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